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Compound of Interest

Compound Name: Formyl fluoride

Cat. No.: B8784065

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Formyl fluoride (CHFO). Given its hazardous properties, including high toxicity and reactivity,
adherence to strict safety protocols is paramount to ensure the well-being of laboratory
personnel and the integrity of research.

1. Hazard Identification and Physical Properties

Formyl fluoride is a colorless, toxic gas that is a strong irritant to tissues.[1][2] It decomposes,
especially in the presence of moisture, to form hydrogen fluoride (HF) and carbon monoxide,
both of which are hazardous.[1] Due to its reactivity and instability, it is crucial to handle Formyl
fluoride with extreme caution in a well-controlled laboratory environment.

Property Value Source
CAS Number 1493-02-3 [1][2][3]
Molecular Formula CHFO [1112]
Molecular Weight 48.02 g/mol [2]
Boiling Point -29 °C [1]
Melting Point -142 °C [1]
Solubility Decomposes in water [1]
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2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against Formyl fluoride exposure.

Due to its decomposition into hydrofluoric acid (HF), PPE selection should be guided by

recommendations for handling HF.

PPE Category

Specification

Rationale

Hand Protection

Double gloving is required. An
inner nitrile glove should be
worn under a heavy-duty
neoprene or butyl rubber

glove.

Provides protection against
both direct contact with Formyl
fluoride and potential exposure
to its corrosive decomposition

product, HF.

Eye and Face Protection

Chemical splash goggles and

a full-face shield must be worn.

Protects against splashes of
reagents and the corrosive
effects of Formyl fluoride gas
and its byproducts on the eyes

and face.

Respiratory Protection

A NIOSH-approved full-face
respirator with an acid gas
cartridge or a self-contained
breathing apparatus (SCBA) is
necessary.

Protects against inhalation of

the toxic and corrosive gas.

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. An acid-resistant

apron is also recommended.

Provides a barrier against

accidental spills and splashes.

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

3. Operational Plan: Handling and Storage

All operations involving Formyl fluoride must be conducted in a designated area within a

certified chemical fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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